Cas no 158013-42-4 (meta-iodoHoechst 33258)

• Product Name: meta-iodoHoechst 33258
• CAS No: 158013-42-4
• MF: C₂₅H₂₃IN₆
• MW: 534.394796609879
• CID: 226626
• Update Time: 2025-07-21

meta-iodoHoechst 33258 Chemical and Physical Properties

Names and Identifiers

• 2,6'-Bi-1H-benzimidazole,2'-(3-iodophenyl)-6-(4-methyl-1-piperazinyl)-
• 2,5'-Bi-1H-benzimidazole,2'-(3-iodophenyl)-5-(4-methyl-1-piperazinyl)- (9CI)
• 2-(3-iodophenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole
• iodoHoechst 33258
• meta-iodoHoechst 33258

• Inchi： 1S/C25H23IN6/c1-31-9-11-32(12-10-31)19-6-8-21-23(15-19)30-25(28-21)17-5-7-20-22(14-17)29-24(27-20)16-3-2-4-18(26)13-16/h2-8,13-15H,9-12H2,1H3,(H,27,29)(H,28,30)
• InChI Key： ZEXOKHKEQNNOBG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 534.103
• Monoisotopic Mass: 534.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

meta-iodoHoechst 33258 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on meta-iodoHoechst 33258

Professional Introduction to meta-iodoHoechst 33258 (CAS No: 158013-42-4)

meta-iodoHoechst 33258, a compound with the chemical identifier CAS No: 158013-42-4, is a specialized reagent that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, belonging to the class of iodinated Hoechst dyes, is widely utilized for its unique properties in cell staining and imaging techniques. Its molecular structure incorporates a Hoechst moiety, which is renowned for its ability to bind to DNA and produce fluorescence upon binding, making it an invaluable tool in molecular biology and cytometry.

The meta-iodoHoechst 33258 compound is particularly notable for its enhanced affinity towards certain nucleic acid sequences, which allows researchers to visualize and analyze specific genomic regions with high precision. This property has made it a preferred choice in various applications, including the study of chromatin structure, DNA replication, and transcriptional regulation. The iodine substituent in its structure not only improves its binding efficiency but also facilitates its incorporation into nucleic acid-based assays, thereby enhancing the sensitivity and specificity of these experiments.

Recent advancements in the field of bioimaging have highlighted the versatility of meta-iodoHoechst 33258. Researchers have leveraged this compound to develop novel imaging techniques that enable real-time visualization of cellular processes. For instance, studies have demonstrated its effectiveness in tracking the dynamics of DNA replication forks during cell division, providing insights into the mechanisms that govern genomic stability. Additionally, its fluorescence properties have been harnessed in high-throughput screening assays to identify compounds that modulate DNA binding proteins.

In the realm of drug discovery, meta-iodoHoechst 33258 has been instrumental in identifying potential therapeutic agents that interact with DNA. By using this compound as a probe, researchers can screen large libraries of compounds for their ability to bind to specific DNA sequences or alter chromatin structure. Such screenings have led to the identification of novel inhibitors targeting various genetic disorders and cancers. The compound's ability to differentiate between different nucleic acid conformations has also been exploited in the development of diagnostic tools for detecting mutations and aberrant gene expressions.

The synthesis and purification of CAS No: 158013-42-4 require meticulous attention to detail to ensure optimal performance in biological assays. The iodination step is particularly critical, as it determines the compound's binding affinity and fluorescence intensity. Advanced synthetic methodologies have been developed to achieve high yields and purity, minimizing impurities that could interfere with experimental results. These methods often involve palladium-catalyzed cross-coupling reactions and careful optimization of reaction conditions to enhance product quality.

The application of computational chemistry has further enhanced our understanding of meta-iodoHoechst 33258's interactions with biological targets. Molecular modeling studies have provided insights into the binding mechanism at an atomic level, helping researchers design derivatives with improved properties. These computational approaches are complemented by experimental validations, ensuring that the developed models accurately reflect biological reality. Such integrative strategies have accelerated the discovery process by predicting the efficacy of new compounds before they are synthesized.

The safety profile of CAS No: 158013-42-4 is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent unintended exposure. Researchers typically use personal protective equipment (PPE) such as gloves and lab coats when handling this compound, along with appropriate ventilation systems in laboratory settings. These precautions ensure that experiments can be conducted safely while minimizing risks to personnel.

The future prospects of meta-iodoHoechst 33258 are promising, with ongoing research exploring new applications in precision medicine and personalized diagnostics. Its role in understanding complex biological processes continues to expand, driven by advancements in imaging technologies and molecular biology techniques. As our knowledge base grows, so does the potential for this compound to contribute to groundbreaking discoveries in health sciences.

In conclusion, CAS No: 158013-42-4, or more accurately referred to as meta-iodoHoechst 33258, represents a cornerstone in modern biochemical research. Its unique properties make it an indispensable tool for studying nucleic acids and their interactions with cellular machinery. As scientific methodologies evolve, this compound will undoubtedly continue to play a pivotal role in unraveling some of biology's most intricate mysteries.